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Compound of Interest

(R)-6-Fluorochroman-2-carboxylic
Compound Name:

acid

Cat. No.: B594401

An In-depth Technical Guide to (R)-6-Fluorochroman-2-carboxylic acid

This technical guide provides a comprehensive overview of the material safety data, physical
and chemical properties, and synthetic pathways for (R)-6-Fluorochroman-2-carboxylic acid.
It is intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Chemical Identity and Physical Properties

(R)-6-Fluorochroman-2-carboxylic acid is a chiral organic compound that serves as a key
intermediate in the synthesis of various pharmaceutical compounds.

Table 1: Chemical Identifiers

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b594401?utm_src=pdf-interest
https://www.benchchem.com/product/b594401?utm_src=pdf-body
https://www.benchchem.com/product/b594401?utm_src=pdf-body
https://www.benchchem.com/product/b594401?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

(2R)-6-fluoro-3,4-dihydro-2H-chromene-2-

UPAC Name carboxylic acid[1]
CAS Number 129101-37-7[1]
Molecular Formula C10HoFO3[1]
Molecular Weight 196.17 g/mol [1]

INChl=1S/C10H9FO3/c11-7-2-4-8-6(5-7)1-3-
InChl 9(14-8)10(12)13/h2,4-5,9H,1,3H2,
(H,12,13)/t9-/m1/s1[1]

Table 2: Physical and Chemical Properties

Property Value Notes

For the racemate (6-

Melting Point 129.2-130.3 °C Fluorochroman-2-carboxylic
acid)

Boiling Point 358.0+42.0°C Predicted

Density 1.364 + 0.06 g/cm?3 Predicted

pKa 3.05+0.20 Predicted

3 DMSO (Slightly), Methanol
Solubility ) For the racemate
(Slightly)

Hazard Identification and Safety Information

(R)-6-Fluorochroman-2-carboxylic acid is classified as a hazardous substance. The following
tables summarize its GHS classifications and associated precautionary statements.

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure

H335: May cause respiratory

irritation

Table 4: Precautionary Statements

© 2025 BenchChem. All rights reserved.

3/11

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/R_-6-Fluorochroman-2-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Type Code Statement

Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp

ray.

Wash hands thoroughly after

P264 ]
handling.
Do not eat, drink or smoke
P270 ) )
when using this product.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Get medical
Response P301+P317
help.[1]
IF ON SKIN: Wash with plenty
P302+P352
of water.
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.
P330 Rinse mouth.[1]
Storage P405 Store locked up.
Dispose of contents/container
Disposal P501 in accordance with local

regulations.[1]

Experimental Protocols

While specific experimental protocols used by manufacturers for quality control of (R)-6-
Fluorochroman-2-carboxylic acid are not publicly available, this section describes standard
methodologies for determining the key physical properties listed above. These methods are
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based on internationally recognized guidelines, such as those from the Organisation for an
Economic Co-operation and Development (OECD).[2]

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline compound, the melting point is a sharp, well-defined temperature range.

Methodology: Capillary Method (OECD TG 102)

o Sample Preparation: A small amount of the finely powdered, dry substance is packed into a
capillary tube to a height of 2-4 mm.

e Apparatus: A melting point apparatus equipped with a heating block or oil bath and a
calibrated thermometer or digital temperature sensor is used.

e Heating: The capillary tube is placed in the apparatus, and the temperature is raised at a
steady rate.

» Observation: The temperatures at which the substance first begins to melt and when it
becomes completely liquid are recorded. The melting range provides an indication of purity. A
slow heating rate (approx. 1°C/min) is used in the vicinity of the expected melting point to
ensure accuracy.

Sample Preparation Measurement W

Start with finely Pack into _ Insert into Heat at a Observe and record Reported Melting Point
powdered sample capillary tube apparatus controlled rate melting range J

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Boiling Point Determination
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The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid.

Methodology: Ebulliometer Method (OECD TG 103)

o Apparatus: An ebulliometer, a device specifically designed for accurate boiling point
measurements, is used. It consists of a boiling flask, a condenser, and a thermometer or
thermocouple.

e Procedure: The substance is placed in the boiling flask. The liquid is heated to a gentle boill,
and the temperature of the vapor-liquid equilibrium is measured.

e Pressure Correction: The atmospheric pressure is recorded, and the boiling point is
corrected to standard atmospheric pressure (101.325 kPa) if necessary.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology: Flask Method (OECD TG 105)

o Equilibration: A surplus of the test substance is added to a known volume of the solvent (e.qg.,
water) in a flask.

» Agitation: The mixture is agitated at a constant temperature for a sufficient period to reach
equilibrium.

» Phase Separation: The undissolved solid is separated from the saturated solution by
centrifugation or filtration.

e Analysis: The concentration of the substance in the clear, saturated solution is determined by
a suitable analytical method (e.g., chromatography, spectroscopy).

Synthesis Pathway

(R)-6-Fluorochroman-2-carboxylic acid is a key intermediate in the synthesis of
pharmaceuticals such as Nebivolol.[3] A common synthetic route involves the reduction of 6-
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fluoro-4-oxo-4H-1-benzopyran-2-carboxylic acid.

e —————
— -~

, Hz, Pd/C ™
\\ Glacial Acetic Acid -

(G-FIuoro-4-oxo-4H-1—benzopyran-2-carboxylic acicD

Catalytic Hydrogenation

Grac)—G-Fluorochroman-2—carboxylic acicD
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(e.g., enzymatic or with chiral amine)

Other Enantiomer

(R)-6-Fluorochroman-2-carboxylic acid GS)—G—FIuorochroman—Z—carboxyIic acid)
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Caption: General Synthesis and Resolution Pathway.
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The synthesis typically starts with a precursor which is then reduced.[4] The resulting racemic
mixture is then resolved to isolate the desired (R)-enantiomer.

Biological Sighaling Pathways

As (R)-6-Fluorochroman-2-carboxylic acid is a chemical intermediate, there is no publicly
available information on its direct interaction with biological signaling pathways. Its significance
lies in its use as a building block for pharmacologically active molecules. The biological activity
of the final products synthesized from this intermediate would be the subject of such
investigations.

General Chemical Safety Workflow

A standardized workflow is crucial when handling chemical substances like (R)-6-
Fluorochroman-2-carboxylic acid to ensure personnel and environmental safety.
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Caption: General Workflow for Chemical Safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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